[4-(Dimethylamino)phenyl]-(3-methylpiperidin-1-yl)methanone

• IUPAC Name: [4-(dimethylamino)phenyl]-(3-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C15H22N2O/c1-12-5-4-10-17(11-12)15(18)13-6-8-14(9-7-13)16(2)3/h6-9,12H,4-5,10-11H2,1-3H3
• InChI Key: JMLCJWYXSGMCCL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2=CC=C(C=C2)N(C)C
• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol

Description

[4-(Dimethylamino)phenyl]-(3-methylpiperidin-1-yl)methanone, also known as MDPV, is a synthetic cathinone that has gained popularity as a recreational drug due to its stimulant effects. However, MDPV has also been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

[4-(Dimethylamino)phenyl]-(3-methylpiperidin-1-yl)methanone acts as a reuptake inhibitor for dopamine, norepinephrine, and serotonin, leading to an increase in their levels in the brain. This results in the drug's stimulant effects, as well as its potential therapeutic applications.
Biochemical and Physiological Effects:
[4-(Dimethylamino)phenyl]-(3-methylpiperidin-1-yl)methanone has been shown to increase locomotor activity and cause hyperthermia in animal studies. It has also been found to increase heart rate and blood pressure in humans, leading to potential cardiovascular risks.

Advantages and Limitations for Lab Experiments

[4-(Dimethylamino)phenyl]-(3-methylpiperidin-1-yl)methanone's ability to selectively target dopamine and norepinephrine systems in the brain makes it a valuable tool for studying these systems. However, its potential for abuse and the risks associated with its use make it a challenging substance to work with in a laboratory setting.

Future Directions

Future research on [4-(Dimethylamino)phenyl]-(3-methylpiperidin-1-yl)methanone could focus on its potential therapeutic applications, particularly as a treatment for depression, anxiety, and cognitive impairment. Studies could also investigate the drug's effects on other neurotransmitter systems in the brain, as well as its long-term effects on cardiovascular health. Additionally, research could explore the development of safer and more effective synthetic cathinones for therapeutic use.

Synthesis Methods

[4-(Dimethylamino)phenyl]-(3-methylpiperidin-1-yl)methanone is synthesized through a multi-step process that involves the reaction of piperidine with 4'-methylpropiophenone, followed by the addition of dimethylamine. The resulting product is then purified through recrystallization.

Scientific Research Applications

[4-(Dimethylamino)phenyl]-(3-methylpiperidin-1-yl)methanone has been studied for its potential therapeutic applications, particularly as a treatment for depression, anxiety, and cognitive impairment. Research has also focused on the drug's potential as a tool for studying the dopamine and norepinephrine systems in the brain.